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Compound of Interest

Compound Name: Fabp-IN-1

Cat. No.: B15144868

For researchers, scientists, and drug development professionals investigating the role of Fatty
Acid Binding Protein 4 (FABP4) in metabolic and inflammatory diseases, the landscape of
available chemical probes can be complex. This guide provides a comprehensive comparison
of the well-characterized FABP4 inhibitor, BMS309403, with alternative compounds, supported
by experimental data and detailed protocols to aid in the reproducible assessment of FABP4
function.

The initial inquiry for data on "Fabp-IN-1" yielded no publicly available information, suggesting
it may be an internal designation or an unpublished compound. Therefore, this guide focuses
on BMS309403, a potent and selective inhibitor of FABP4, as a representative tool for studying
this important drug target.

Performance Comparison of FABP4 Inhibitors

BMS309403 has emerged as a cornerstone tool for interrogating FABP4 biology. Its high
potency and selectivity for FABP4 over other FABP isoforms have been documented in
numerous studies. This section compares the binding affinities of BMS309403 with other
known FABP inhibitors.
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Understanding the FABP4 Signaling Network
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FABP4 plays a crucial role in intracellular fatty acid trafficking and signaling, influencing a
variety of downstream pathways implicated in metabolism and inflammation. Inhibition of
FABP4 can therefore have wide-ranging effects on cellular function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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